Cas no 116770-48-0 (1-(azetidin-3-yl)methanamine)
1-(Azetidin-3-yl)methanamine is a versatile heterocyclic amine compound featuring an azetidine ring with a primary amine functional group attached to the 3-position. This structure imparts significant reactivity and utility in organic synthesis, particularly in pharmaceutical and agrochemical applications. The azetidine ring provides conformational rigidity, enhancing binding affinity in drug design, while the primary amine group serves as a key handle for further derivatization, such as amide formation or reductive amination. Its compact, polar structure contributes to improved solubility and bioavailability in medicinal chemistry contexts. The compound is particularly valuable as a building block for bioactive molecules, including kinase inhibitors and GPCR-targeting agents. Careful handling is required due to the reactivity of the primary amine and potential sensitivity to air/moisture.
1-(azetidin-3-yl)methanamine structure
Product Name:1-(azetidin-3-yl)methanamine
CAS No:116770-48-0
MF:C4H10N2
MW:86.135600566864
MDL:MFCD14584981
CID:1037306
PubChem ID:10103118
Update Time:2025-07-02
1-(azetidin-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- Azetidin-3-ylmethanamine
- 3-Azetidinemethanamine
- Azetidin-3-ylmethamine
- AZETIDIN-3-YLMETHANAMINE DIHYDROCHLORIDE
- 1-(azetidin-3-yl)methanamine
- F53083
- A893502
- (azetidin-3-yl)methanamine
- AKOS006338129
- DTXSID50435545
- CS-0089832
- EN300-101319
- 116770-48-0
- Azetidin-3-ylmethanaminedihydrochloride
- SB50986
-
- MDL： MFCD14584981
- Inchi： 1S/C4H10N2/c5-1-4-2-6-3-4/h4,6H,1-3,5H2
- InChI Key： VMAXJDJIFGIBGH-UHFFFAOYSA-N
- SMILES： N1CC(CN)C1
Computed Properties
- Exact Mass: 158.03800
- Monoisotopic Mass: 86.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 40.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 38Ų
Experimental Properties
- Boiling Point: 224.6°C at 760 mmHg
- Flash Point: 89.6°C
- PSA: 38.05000
- LogP: 1.79760
1-(azetidin-3-yl)methanamine Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P280-P305+P351+P338
1-(azetidin-3-yl)methanamine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(azetidin-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM200137-5g |
Azetidin-3-ylmethanamine |
116770-48-0 | 95% | 5g |
$556 | 2021-06-09 | |
| Alichem | A449040816-5g |
Azetidin-3-ylmethanamine |
116770-48-0 | 95% | 5g |
$518.40 | 2023-09-04 | |
| Chemenu | CM200137-1g |
Azetidin-3-ylmethanamine |
116770-48-0 | 95% | 1g |
$484 | 2023-03-07 | |
| Chemenu | CM200137-5g |
Azetidin-3-ylmethanamine |
116770-48-0 | 95% | 5g |
$1453 | 2023-03-07 | |
| eNovation Chemicals LLC | Y0989722-5g |
Azetidin-3-ylmethanamine |
116770-48-0 | 95% | 5g |
$1400 | 2024-08-02 | |
| Enamine | EN300-101319-0.05g |
(azetidin-3-yl)methanamine |
116770-48-0 | 95% | 0.05g |
$383.0 | 2023-10-28 | |
| Enamine | EN300-101319-0.1g |
(azetidin-3-yl)methanamine |
116770-48-0 | 95% | 0.1g |
$402.0 | 2023-10-28 | |
| Enamine | EN300-101319-0.25g |
(azetidin-3-yl)methanamine |
116770-48-0 | 95% | 0.25g |
$420.0 | 2023-10-28 | |
| Enamine | EN300-101319-0.5g |
(azetidin-3-yl)methanamine |
116770-48-0 | 95% | 0.5g |
$438.0 | 2023-10-28 | |
| Enamine | EN300-101319-1.0g |
(azetidin-3-yl)methanamine |
116770-48-0 | 1g |
$457.0 | 2023-06-10 |
1-(azetidin-3-yl)methanamine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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